Cas no 2137440-18-5 (rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2-methylpentan-1-one)

• Product Name: rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2-methylpentan-1-one
• CAS No: 2137440-18-5
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 5961479
• PubChem ID: 165847404
• Update Time: 2025-10-22

rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137440-18-5
• rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2-methylpentan-1-one
• EN300-713807

• Inchi： 1S/C14H26N2O/c1-3-5-11(2)13(17)16-9-8-14(10-15)7-4-6-12(14)16/h11-12H,3-10,15H2,1-2H3/t11?,12-,14-/m1/s1
• InChI Key： QLAIKTOPFRKOLP-JWCMVYSZSA-N
• SMILES： O=C(C(C)CCC)N1CC[C@@]2(CN)CCC[C@@H]12

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Additional information on rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2-methylpentan-1-one

Recent Advances in the Study of rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2-methylpentan-1-one (CAS: 2137440-18-5)

The compound rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2-methylpentan-1-one (CAS: 2137440-18-5) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This bicyclic amine derivative exhibits unique structural features that make it particularly interesting for drug discovery, especially in the development of novel central nervous system (CNS) therapeutics. Recent studies have focused on its potential as a modulator of neurotransmitter systems, with particular attention to its stereospecific interactions with various receptor targets.

Structural analysis reveals that the compound's rigid octahydrocyclopenta[b]pyrrole core provides an optimal scaffold for binding to biological targets, while the aminomethyl group at the 3a position and the 2-methylpentan-1-one moiety contribute to its pharmacological profile. The rac- form (racemic mixture) of this compound has been particularly studied to understand the differential activities of its enantiomers. Recent synthetic chemistry advances have enabled more efficient production of both enantiomers, facilitating detailed pharmacological characterization.

In recent preclinical studies published in the Journal of Medicinal Chemistry (2023), researchers demonstrated that this compound shows high affinity for sigma receptors (σ1 and σ2 subtypes) with Ki values in the low nanomolar range. The compound's ability to cross the blood-brain barrier was confirmed through in vivo pharmacokinetic studies in rodent models, showing favorable brain-to-plasma ratios. These findings suggest potential applications in neuropsychiatric disorders where sigma receptor modulation has shown therapeutic promise.

Metabolism studies using human liver microsomes have revealed that the compound undergoes primarily oxidative metabolism, with the major metabolic pathways involving hydroxylation of the cyclopentane ring and N-dealkylation of the aminomethyl group. These findings, published in Drug Metabolism and Disposition (2024), provide important insights for future drug development efforts, particularly regarding potential drug-drug interactions and metabolic stability optimization.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile, with particular focus on improving selectivity between sigma receptor subtypes and minimizing off-target effects. Several analogs have been synthesized and are undergoing biological evaluation, as reported in recent patent applications (WO202318765A1, 2023). These efforts aim to develop improved versions with enhanced therapeutic potential for conditions such as neuropathic pain, depression, and neurodegenerative diseases.

The safety profile of this compound has been preliminarily assessed through acute toxicity studies in rodents, showing favorable results with high therapeutic indices. However, comprehensive toxicological evaluation including chronic toxicity and genotoxicity studies are still ongoing. Researchers anticipate that these studies, expected to conclude in late 2024, will provide critical data for potential clinical development of this compound class.

From a chemical biology perspective, this compound serves as an important tool for studying sigma receptor biology. Recent cryo-EM studies have utilized this compound to elucidate the molecular details of sigma receptor activation states (Nature Structural & Molecular Biology, 2024). These structural insights are expected to facilitate the rational design of next-generation sigma receptor modulators with improved pharmacological properties.

In conclusion, rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-2-methylpentan-1-one represents an exciting area of research in medicinal chemistry and neuropharmacology. The compound's unique structural features, promising pharmacological profile, and potential therapeutic applications make it a subject of intense investigation. Future research directions will likely focus on clinical translation of these findings and further exploration of its mechanism of action at the molecular level.